Cas no 1214378-64-9 (1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene)

• Product Name: 1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene
• CAS No: 1214378-64-9
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 1075743
• PubChem ID: 46311597
• Update Time: 2025-05-24

1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene
• 1-(difluoromethoxy)-4-fluoro-2-methylbenzene
• F19086
• HXWRNLIADDNLCU-UHFFFAOYSA-N
• SCHEMBL900934
• 1214378-64-9
• AKOS016016135

• MDL： MFCD14698457
• Inchi： 1S/C8H7F3O/c1-5-4-6(9)2-3-7(5)12-8(10)11/h2-4,8H,1H3
• InChI Key： HXWRNLIADDNLCU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)OC(F)F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene

1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene

1-(Difluoromethoxy)-4-fluoro-2-methyl-benzene is a highly specialized organic compound with the CAS number 1214378-64-9. This compound is characterized by its unique structure, which includes a benzene ring substituted with a difluoromethoxy group at position 1, a fluorine atom at position 4, and a methyl group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various fields of research and application.

The synthesis of 1-(difluoromethoxy)-4-fluoro-2-methyl-benzene involves advanced organic chemistry techniques, often requiring precise control over reaction conditions to achieve the desired substitution pattern. Recent studies have focused on optimizing the synthesis process to enhance yield and purity, leveraging cutting-edge methodologies such as catalytic cross-coupling reactions and directed metallation strategies. These advancements have not only improved the efficiency of production but also opened new avenues for exploring the compound's potential applications.

One of the most promising areas of research involving difluoromethoxy-substituted benzene derivatives is their application in materials science. The presence of fluorine atoms in the molecule contributes to its high thermal stability and chemical inertness, making it an ideal candidate for use in high-performance polymers and coatings. For instance, recent breakthroughs have demonstrated the ability of this compound to act as a building block for constructing advanced polymeric materials with exceptional resistance to environmental degradation.

In addition to its role in materials science, 1-(difluoromethoxy)-4-fluoro-2-methyl-benzene has also garnered attention in the pharmaceutical industry. The unique electronic properties of the molecule, influenced by its fluorinated substituents, make it a potential lead compound for drug development. Researchers have explored its ability to modulate specific biological pathways, particularly in the context of enzyme inhibition and receptor targeting. Preliminary studies suggest that this compound exhibits promising bioactivity, warranting further investigation into its therapeutic potential.

The environmental impact of difluoromethoxy-containing compounds has also been a topic of recent research. Scientists are investigating the biodegradation pathways of these molecules to assess their safety and sustainability. Early findings indicate that while these compounds are highly stable under normal conditions, they can undergo controlled degradation under specific environmental conditions, reducing their ecological footprint.

From a structural perspective, 1-(difluoromethoxy)-4-fluoro-2-methyl-benzene exhibits interesting electronic characteristics due to the electron-withdrawing effects of the fluorine atoms and the electron-donating methyl group. These effects influence the molecule's reactivity in various chemical reactions, making it a valuable substrate for further functionalization. Recent studies have utilized computational chemistry techniques to model the electronic distribution and reactivity of this compound, providing deeper insights into its behavior in different chemical environments.

In summary, 1-(difluoromethoxy)-4-fluoro-2-methyl-benzene (CAS No: 1214378-64-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties continue to inspire innovative research, driving advancements in materials science, pharmacology, and environmental chemistry. As our understanding of this compound deepens, it is likely to play an increasingly significant role in both academic and industrial settings.